Cas no 13225-19-9 (Methyl 4,6-O-benzylidene-2,3-DI-O-benzyl-A-D-glucopyranoside)

Methyl 4,6-O-benzylidene-2,3-di-O-benzyl-α-D-glucopyranoside is a protected glucopyranoside derivative widely used in carbohydrate chemistry and glycosylation reactions. Its key advantages include enhanced stability due to the benzylidene and benzyl protecting groups, which selectively shield hydroxyl functionalities while allowing controlled deprotection for further synthetic modifications. The compound serves as a versatile intermediate in oligosaccharide and glycoconjugate synthesis, offering precise stereocontrol at the anomeric center. Its crystalline nature facilitates purification and characterization, ensuring high purity for demanding applications. The robust protecting group strategy minimizes side reactions, making it valuable for complex glycan assembly and medicinal chemistry research.

Methyl 4,6-O-benzylidene-2,3-DI-O-benzyl-A-D-glucopyranoside structure

13225-19-9 structure

Product Name:Methyl 4,6-O-benzylidene-2,3-DI-O-benzyl-A-D-glucopyranoside

CAS No:13225-19-9

MF:C₂₈H₃₀O₆

MW:462.534208774567

CID:119396

Update Time:2025-06-13

Methyl 4,6-O-benzylidene-2,3-DI-O-benzyl-A-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

- a-D-Glucopyranoside, methyl2,3-bis-O-(phenylmethyl)-4,6-O-(phenylmethylene)-
- methyl 2,3-di-O-benzyl-4,6-O-(R)-benzylidene-α-D-glucopyranoside
- METHYL-4,6-DI-O-BENZYLIDENE-2,3-DI-O-BENZYL-Α-D-GLUCOPYRANOSIDE
- Methyl 4,6-O-benzylidene-2,3-di-O-benzyl-a-D-glucopyranoside
- Methyl 2,3-bis-O-(phenylmethyl)-4,6-O-(phenylmethylene)-alpha-D-glucopyranoside
- Methyl 2-O,3-O-dibenzyl-4-O,6-O-benzylidene-alpha-D-glucopyranoside
- (4aR,6S,7R,8S,8aR)-7,8-bis(benzyloxy)-6-methoxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxine
- Methyl 4,6-O-benzylidene-2,3-DI-O-benzyl-A-D-glucopyranoside
- Inchi： 1S/C28H30O6/c1-29-28-26(31-18-21-13-7-3-8-14-21)25(30-17-20-11-5-2-6-12-20)24-23(33-28)19-32-27(34-24)22-15-9-4-10-16-22/h2-16,23-28H,17-19H2,1H3/t23-,24-,25+,26-,27?,28+/m1/s1
- InChI Key： CVHUOBYFXKHVJR-GUONBBAESA-N
- SMILES： O1[C@@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 34
Rotatable Bond Count: 8
Complexity: 583
Topological Polar Surface Area: 55.4

Experimental Properties

Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 93 ºC (ethanol water )
Boiling Point: 395.9±37.0 °C at 760 mmHg
Flash Point: 221.9±17.1 °C
Solubility: Almost insoluble (0.031 g/l) (25 º C),
Vapor Pressure: 0.0±2.1 mmHg at 25°C

Methyl 4,6-O-benzylidene-2,3-DI-O-benzyl-A-D-glucopyranoside Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 4,6-O-benzylidene-2,3-DI-O-benzyl-A-D-glucopyranoside Pricemore >>

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